Cas no 50-28-2 (Estradiol)

• Product Name: Estradiol
• CAS No: 50-28-2
• MF: C₁₈H₂₄O₂
• MW: 272.3820
• MDL: MFCD00003693
• CID: 33466
• PubChem ID: 5757
• Update Time: 2025-08-19

Estradiol Chemical and Physical Properties

Names and Identifiers

• β-estradiol
• 3,17beta-dihydroxy-1,3,5(10)-estratriene
• dihydrofolliculin
• beta-Estradiol
• 17β-Estradiol
• 17β-Estradiol CRM
• 17β-Estradiol solution
• 4-Hydroxythiobenzamide
• Estra-1,3,5(10)-triene-3,17-diol
• Estra-1,3,5(10)-triene-3,17-diol(17b)-
• Estradiol
• ESTRADIOL, 17B-(RG)
• Fluid Thioglycollate Medium
• 1, 3, 5(10)-Estratriene-3, 17β-diol
• 1,3,5-Estratriene-3,17β-diol
• 17-Beta-Estradiol
• 17β-Oestradiol
• 3, 17β-Dihydroxy-1, 3, 5(10)-estratriene
• cis-E
• 1,3,5-Estratriene-3,17beta-diol
• 17beta-Estradiol
• [ "" ]
• Oestradiol
• Estrace
• Ovocyclin
• progynon
• Dihydrotheelin
• Dihydroxyestrin
• Vivelle
• Gynoestryl
• Gynergon
• Diogynets
• Aquadiol
• Diogyn
• Oestroglandol
• Ovahormon
• Femestral
• Estrovite
• Primofol
• Follicyclin
• Profoliol
• Ginosedol
• Corpagen
• Aerodiol
• Perlatanol
• Ovastevol
• Ovasterol
• Oestergon
• Macrodiol
• Dimenformon
• Lamdiol
• Femogen
• Evorel
• Divigel
• Vagifem
• Altrad
• Climara
• Bardiol
• Syndiol
• Dihydromenformon
• cis-Estradiol
• Estraderm TTS
• Trocosone
• E
• E2

• MDL： MFCD00003693
• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1
• InChI Key： VOXZDWNPVJITMN-ZBRFXRBCSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4C([H])=C(C([H])=C([H])C=4[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])O[H]
• BRN： 1914275

Computed Properties

• Exact Mass: 272.17800
• Monoisotopic Mass: 272.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 1
• isomeric RMSD: 0.6
• CID conformational isomer Count: 1
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4
• Topological Polar Surface Area: 40.5
• Functional 3D Donor Count: 2
• Functional 3D ring Count: 4
• Rotatable Bond Count: 1.4

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.17g/cm3
• Melting Point: 173oC
• Boiling Point: 445.9°C at 760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.599
• Solubility: Soluble in dimethyl sulfoxide, ethanol , water, phosphate buffer saline, dimethyl formamide, acetone, dioxane and alkali hydroxides. Slightly soluble in vegetable oils.
• Water Partition Coefficient: Soluble in dimethyl sulfoxide, ethanol , water, phosphate buffer saline, dimethyl formamide, acetone, dioxane and alkali hydroxides. Slightly soluble in vegetable oils.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: 3.60920
• Sensitiveness: Sensitive to light
• Solubility: It is easily soluble in ethanol, acetone, chloroform, dioxane and alkali solutions, slightly soluble in vegetable oil, and almost insoluble in water
• Vapor Pressure: 9.82E-09mmHg at 25°C
• Merck: 14,3703
• Fluka: 8-10
• Specific Rotation: +76° - +83° (c=1, Dioxane)

Estradiol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H350,H400
• Warning Statement： P201,P273,P308+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 60-63-40-64
• Safety Instruction： S53-S45
• FLUKA BRAND F CODES：8-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：KG2975000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Risk Phrases：R45
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
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